4-(2-Pyridin-4-ylethynyl)benzoic acid

• IUPAC Name: 4-(2-pyridin-4-ylethynyl)benzoic acid
• InChI: InChI=1S/C14H9NO2/c16-14(17)13-5-3-11(4-6-13)1-2-12-7-9-15-10-8-12/h3-10H,(H,16,17)
• InChI Key: PYYKTYOHZJQKLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC2=CC=NC=C2)C(=O)O
• Molecular Formula: C14H9NO2
• DSSTOX Substance ID: DTXSID00744174
• Molecular Weight: 223.23 g/mol
• CAS No.: 212138-35-7

Description

“4-(2-Pyridin-4-ylethynyl)benzoic acid” is a compound that can be used as monomers to synthesize MOF materials. It has a molecular weight of 223.22676 and a molecular formula of C14H9NO2.

Scientific Research Applications

Pharmacological Effects of Thromboxane Inhibition

4-(2-Pyridin-4-ylethynyl)benzoic acid, as part of compounds like R 68 070, has been noted for its pharmacological effects, especially in inhibiting thromboxane A2 synthetase and blocking thromboxane A2/prostaglandin endoperoxide receptors. This dual action has shown significant effects in reducing platelet aggregation and prolonging bleeding times without affecting plasma coagulation or fibrinolysis, making it a potent agent in the study of cardiovascular diseases and clotting disorders (Clerck et al., 1989).

Metabolic Pathway and Detoxification Studies

Studies have explored the detoxification pathways of benzoic acid compounds through glycine conjugation, revealing intricate metabolic pathways and inter-individual variations in detoxification processes. This understanding is pivotal in assessing public health implications and managing potential toxicities associated with benzoic acid ingestion (Irwin et al., 2016).

Role in Inflammatory Conditions

Compounds like vanillic acid, a benzoic acid derivative, have been studied for their anti-inflammatory properties, specifically in the context of ulcerative colitis. These studies have highlighted the potential of benzoic acid derivatives in regulating chronic intestinal inflammation and managing conditions like ulcerative colitis (Kim et al., 2010).

Intra-arterial Chemotherapy Applications

The role of benzoic acid derivatives in chemotherapy, especially in compounds designed for intra-arterial chemotherapy, has been a subject of research. These studies provide insights into the efficacy, safety, and potential applications of these compounds in targeted cancer treatment strategies (Meyza & Cobb, 1971).

Exposure and Risk Assessment Studies

The study of exposure to benzoic acid derivatives, particularly in occupational settings, has been critical in understanding the health risks associated with these compounds. Research into urinary metabolites and biomarkers of exposure contributes to the development of safety standards and health guidelines (Waidyanatha et al., 2003).